Cas no 847837-34-7 (1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid structure
847837-34-7 structure
Product Name:1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:847837-34-7
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD07325228
CID:1087454
PubChem ID:4962666
Update Time:2025-04-20

1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
    • 1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid(SALTDATA: FREE)
    • 1-ethyl-2,5-dimethylpyrrole-3-carboxylic acid
    • 847837-34-7
    • 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
    • DTXSID90407140
    • CS-0117554
    • 1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylicacid
    • AKOS000111394
    • BB 0238525
    • SB63619
    • HMS1745A21
    • 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
    • Z94602020
    • EN300-13823
    • MFCD07325228
    • MDL: MFCD07325228
    • Inchi: 1S/C9H13NO2/c1-4-10-6(2)5-8(7(10)3)9(11)12/h5H,4H2,1-3H3,(H,11,12)
    • InChI Key: IVFAZMHRJRGODH-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N(CC)C=1C)=O

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 16-18 °C
  • Boiling Point: 312.0±37.0 °C at 760 mmHg
  • Flash Point: 142.5±26.5 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

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